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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptyl hexanoate (C₁₃H₂₆O₂) is an ester recognized for its characteristic fruity and waxy

aroma, reminiscent of green, sappy notes.[1] This technical guide provides a comprehensive

overview of its molecular and physicochemical properties, detailed experimental protocols for

its synthesis and analysis, and insights into its applications, primarily in the flavor and fragrance

industries. The information presented herein is intended to serve as a valuable resource for

researchers, scientists, and professionals engaged in drug development and other scientific

disciplines where this compound may be of interest.

Molecular and Physicochemical Properties
Heptyl hexanoate is systematically known as heptyl hexanoate.[2] Key identifiers and

properties are summarized in the tables below.

Table 1: Compound Identification
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Identifier Value

IUPAC Name heptyl hexanoate[2]

Synonyms
Heptyl caproate, n-Heptyl hexanoate, Hexanoic

acid, heptyl ester[1][2]

Molecular Formula C₁₃H₂₆O₂[2]

CAS Number 6976-72-3[2]

EINECS Number 230-239-8[2]

PubChem CID 81464[2]

SMILES CCCCCCCOC(=O)CCCCC[2]

InChIKey QEKCBKVWQYEUGY-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties
Property Value

Molecular Weight 214.34 g/mol [2]

Appearance Colorless clear liquid (estimated)[1]

Odor
Green, sappy, damp, freshly bruised mallow or

dock leaves[1]

Boiling Point 259.00 °C at 760.00 mm Hg[1]

Melting Point -34.40 °C at 760.00 mm Hg[1]

Flash Point 229.00 °F (109.44 °C) TCC[3]

Density 0.85900 to 0.86500 g/cm³ at 25.00 °C[3]

Refractive Index 1.42100 to 1.42700 at 20.00 °C[3]

Vapor Pressure 0.014000 mmHg at 25.00 °C (estimated)[1]

Solubility
Soluble in alcohol; water solubility is 1.132 mg/L

at 25 °C (estimated)[1]

logP (o/w) 5.371 (estimated)[1]
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Experimental Protocols
Synthesis of Heptyl Hexanoate via Fischer Esterification
The most common method for synthesizing heptyl hexanoate is through the Fischer

esterification of hexanoic acid with heptanol, using an acid catalyst.

Materials:

Hexanoic acid

1-Heptanol

Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

Toluene (optional, for azeotropic removal of water)

5% Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (Brine) solution

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Dichloromethane or Diethyl Ether (for extraction)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Dean-Stark apparatus (optional)

Rotary evaporator

Distillation apparatus
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Procedure:

Reaction Setup: In a round-bottom flask, combine hexanoic acid (1.0 equivalent) and 1-

heptanol (1.2 equivalents). The use of excess alcohol helps to drive the equilibrium towards

the product.

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid or p-

toluenesulfonic acid (typically 1-2 mol% of the limiting reagent) to the reaction mixture.

Reflux: If using a Dean-Stark apparatus to remove the water byproduct, fill the side arm with

toluene and add toluene to the reaction flask. Heat the mixture to reflux with vigorous stirring.

The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up and Neutralization: After the reaction is complete (typically after several hours),

allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

Slowly add a 5% aqueous solution of sodium bicarbonate to neutralize the excess acid

catalyst and unreacted hexanoic acid. Be cautious of CO₂ evolution. Continue adding the

bicarbonate solution until effervescence ceases.

Extraction and Washing: Wash the organic layer sequentially with water and then with a

saturated brine solution to aid in phase separation.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent (if any) using a rotary

evaporator.

Purification: The crude heptyl hexanoate can be purified by vacuum distillation.[4]
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Fischer Esterification Workflow for Heptyl Hexanoate Synthesis.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
GC-MS is a highly effective technique for the identification and quantification of volatile

compounds like heptyl hexanoate.

Instrumentation and Conditions (Typical):

Gas Chromatograph: A standard GC system coupled to a Mass Spectrometer.

Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film

thickness), is commonly used for analyzing fruit esters.

Injection: Splitless injection is often preferred for trace analysis.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 40-60°C, hold for 2-5 minutes.

Ramp: Increase at a rate of 5-10°C/min to a final temperature of 250-280°C.

Final hold: Hold at the final temperature for 5-10 minutes.

Mass Spectrometer:
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-500.

Sample Preparation:

For pure samples, dilute in a suitable solvent like hexane or dichloromethane before injection.

For complex matrices such as food or fragrance samples, a sample preparation technique like

liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) may be necessary to

isolate the volatile components.

Applications
The primary application of heptyl hexanoate is in the flavor and fragrance industry. Its fruity

and green aroma profile makes it a valuable ingredient in:

Fragrances: Used in perfumes, colognes, and personal care products to impart fresh and

fruity notes.

Flavors: Incorporated into food products to enhance or create fruity and waxy flavor profiles.

It has been identified as a volatile component in some fruits.[1]

Safety and Handling
Heptyl hexanoate should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed

safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion
Heptyl hexanoate is a significant ester with well-characterized physicochemical properties. Its

synthesis is readily achievable through standard esterification procedures, and its analysis is

effectively performed using GC-MS. The information provided in this guide offers a solid

foundation for researchers and scientists working with this compound in various applications,

from flavor and fragrance creation to its potential use as a building block in more complex

organic syntheses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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